Cas no 2229098-88-6 (4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine)

• Product Name: 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine
• CAS No: 2229098-88-6
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6012474
• PubChem ID: 165712060
• Update Time: 2025-06-08

4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine
• 2229098-88-6
• EN300-1921175

• Inchi： 1S/C9H11BrClN/c1-9(2,6-10)7-3-4-12-8(11)5-7/h3-5H,6H2,1-2H3
• InChI Key： KVASBZAKSKTYTQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CN=C(C=1)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine

Comprehensive Overview of 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine (CAS No. 2229098-88-6)

4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine (CAS No. 2229098-88-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and chlorine substituents, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine ring, makes it particularly valuable for constructing complex molecules with potential applications in drug discovery and functional materials.

In recent years, the demand for halogenated pyridine derivatives like 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active compounds, including APIs (Active Pharmaceutical Ingredients) and agrochemicals. Researchers are increasingly exploring its utility in designing next-generation therapeutics, especially in oncology and CNS (Central Nervous System) disorders, where halogenated heterocycles play a critical role.

From an industrial perspective, CAS No. 2229098-88-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing protocols to minimize waste and reduce the use of hazardous reagents during its production. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial forums.

The compound’s structural motif also makes it a candidate for material science innovations. For instance, its incorporation into organic electronic materials could enhance the performance of OLEDs (Organic Light-Emitting Diodes) or photovoltaic cells. Such applications are highly relevant given the current focus on renewable energy technologies and smart materials.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine. Purity and stability assessments are critical, as impurities can significantly impact its performance in downstream applications. This underscores the importance of quality control in chemical synthesis, a recurring theme in pharmaceutical and agrochemical research.

In summary, 4-(1-bromo-2-methylpropan-2-yl)-2-chloropyridine (CAS No. 2229098-88-6) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures its continued prominence in scientific literature and industrial workflows. As research progresses, its potential to address global challenges in healthcare and technology will likely expand further.